Cas no 25118-31-4 (Pentane,1,5-dibromo-2-methyl-)

• Product Name: Pentane,1,5-dibromo-2-methyl-
• CAS No: 25118-31-4
• MF: C₆H₁₂Br₂
• MW: 243.967480659485
• CID: 277327
• PubChem ID: 231544
• Update Time: 2025-04-19

Pentane,1,5-dibromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane,1,5-dibromo-2-methyl-
• 1,5-dibromo-2-methylpentane
• (+/-)-2-methyl-1,5-dibromopentane
• (-)-2-methyl-1,5-dibromopentane
• 1,5-Dibrom-2-methyl-pentan
• 1,5-dibromo-2-methyl-pentane
• 2-Methyl-1,5-dibrom-pentan
• AC1L5LXH
• AC1Q27K0
• AR-1B8099
• CTK4F5023
• KST-1B2808
• NSC27966
• 25118-31-4
• NSC-27966
• DTXSID50282778
• SCHEMBL4960538

• Inchi： 1S/C6H12Br2/c1-6(5-8)3-2-4-7/h6H,2-5H2,1H3
• InChI Key： UTNRTAHSAPJDBX-UHFFFAOYSA-N
• SMILES： BrCC(C)CCCBr

Computed Properties

• Exact Mass: 241.93056
• Monoisotopic Mass: 241.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides